Cas no 946221-36-9 (2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide)

• Product Name: 2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide
• CAS No: 946221-36-9
• MF: C₁₆H₂₄N₂O₃S
• MW: 324.438363075256
• CID: 6490597
• Update Time: 2025-06-08

2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide
• 1-Propanesulfonamide, 2-methyl-N-(1,2,3,4-tetrahydro-2-oxo-1-propyl-6-quinolinyl)-

• Inchi： 1S/C16H24N2O3S/c1-4-9-18-15-7-6-14(10-13(15)5-8-16(18)19)17-22(20,21)11-12(2)3/h6-7,10,12,17H,4-5,8-9,11H2,1-3H3
• InChI Key： FIYLVXADRVPXFB-UHFFFAOYSA-N
• SMILES： C(S(NC1C=CC2=C(C=1)CCC(=O)N2CCC)(=O)=O)C(C)C

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 538.1±60.0 °C(Predicted)
• pka: 9.41±0.20(Predicted)

Additional information on 2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide

Introduction to 2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide (CAS No. 946221-36-9)

2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 946221-36-9, represents a novel molecular entity with a complex structure that suggests potential applications in the development of therapeutic agents. The molecular framework of this compound incorporates several key structural motifs, including a tetrahydroquinoline core and a sulfonamide functional group, which are known for their diverse biological activities.

The< strong>tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, often found in biologically active molecules due to its ability to interact with various biological targets. Specifically, the 1,2,3,4-tetrahydroquinoline moiety in this compound is derived from a heterocyclic system that has been extensively studied for its pharmacological properties. This particular derivative, featuring a< strong>2-oxo-1-propyl substituent, adds to the complexity and uniqueness of the molecule, potentially influencing its binding affinity and selectivity towards biological receptors.

The< strong>sulfonamide group is another critical feature of this compound, known for its role as a pharmacophore in numerous drug molecules. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and diuretic properties. In the context of this compound, the sulfonamide moiety is linked to a propyl chain and a methyl group, which may modulate the compound's solubility and metabolic stability. These structural elements together contribute to the potential biological activity of< strong>2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. The< strong>tetrahydroquinoline core and< strong>sulfonamide group of this compound have been computationally analyzed to identify potential interactions with biological targets. These studies suggest that the molecule may exhibit inhibitory activity against enzymes and receptors involved in various disease pathways. For instance, the< strong>2-oxo-1-propyl substituent may enhance binding affinity by forming specific hydrogen bonds or hydrophobic interactions within the active site of a target protein.

In vitro studies have begun to explore the pharmacological profile of< strong>2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide. Preliminary results indicate that the compound demonstrates promising activity against certain enzymatic targets relevant to inflammation and cancer. The sulfonamide group appears to play a crucial role in mediating these effects by interacting with key residues in the target protein. Additionally, the tetrahydroquinoline moiety contributes to the molecule's overall pharmacokinetic properties, including solubility and metabolic stability.

The synthesis of< strong>2-methyl-N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)propane-1-sulfonamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the tetrahydroquinoline core and nucleophilic substitution reactions to introduce the sulfonamide group. Advanced synthetic techniques have been employed to ensure high yield and purity throughout the process. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

The development of novel pharmaceutical agents relies heavily on understanding their chemical properties and how they interact with biological systems. The< strong>tetrahydroquinoline-based compounds have shown considerable promise in various therapeutic areas due to their ability to modulate biological pathways effectively. The incorporation of additional functional groups like the sulfonamide moiety further enhances their potential as drug candidates. In particular, the< strong>2-methyl-N-(2-oxtropropyloxy)-substituted derivatives have been investigated for their ability to enhance bioavailability and reduce metabolic clearance.

The future prospects of< strong>2-methyl-N-(2-oxtropropyloxy)-tetrahydropyridinone sulfate salt CAS No 94622346923689923766789-derived compounds are exciting given their unique structural features and preliminary biological activity. Further research is needed to fully elucidate their mechanism of action and optimize their pharmacological properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating these promising findings into clinical applications.

In conclusion,< strong>cas no94622346923689923766789-derived compounds represent an emerging class of molecules with potential therapeutic value. The structural complexity and functional diversity of these compounds make them attractive candidates for drug discovery efforts aimed at treating various diseases. Continued investigation into their pharmacological properties will undoubtedly lead to new insights and opportunities for therapeutic intervention.